Cas no 2228846-86-2 (3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228846-86-2
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 6586061
• PubChem ID: 165694698
• Update Time: 2025-10-19

3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1980691
• 2228846-86-2

• Inchi： 1S/C12H13ClO3/c1-12(2)9(10(12)11(15)16)7-4-3-6(13)5-8(7)14/h3-5,9-10,14H,1-2H3,(H,15,16)
• InChI Key： GCIXYBSLQRJUBB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 240.0553220g/mol
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228846-86-2)

3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2228846-86-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituent, which is known for its unique structural and functional properties. The presence of both chloro and hydroxyl functional groups on the aromatic ring introduces additional reactivity, making this molecule a promising candidate for further exploration in drug discovery and synthesis.

The structural motif of 3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid incorporates a cyclopropane ring with two methyl groups at the 2-position, enhancing its steric hindrance and potential for biological interaction. The aromatic ring is substituted with a 4-chloro-2-hydroxyphenyl group, which is a common pharmacophore in medicinal chemistry due to its ability to engage in hydrogen bonding and π-stacking interactions. These features make it an intriguing scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecules with cyclopropane moieties due to their distinct biochemical properties. The rigid three-membered ring of cyclopropane can disrupt normal protein conformations, leading to unique binding affinities and selectivity profiles. This characteristic has been exploited in the design of antibiotics, antivirals, and anticancer agents. The compound 3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents an advanced derivative that combines these structural features with functional groups known to enhance bioactivity.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The chloro group provides a handle for further chemical modification via nucleophilic substitution reactions, while the hydroxyl group can participate in esterification or etherification reactions to introduce additional functionality. These modifications are crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Moreover, the cyclopropane ring itself can be further functionalized to create diverse chemical libraries for high-throughput screening.

Recent studies have highlighted the importance of aromatic-chlorinated compounds in medicinal chemistry due to their broad spectrum of biological activities. The combination of a chloro group with other pharmacophores has been shown to enhance binding affinity to target enzymes and receptors. For instance, similar structures have been investigated for their potential as kinase inhibitors or modulators of G-protein coupled receptors (GPCRs). The presence of a hydroxyl group in 3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid suggests that it may exhibit similar interactions through hydrogen bonding networks.

The dimethyl-substituted cyclopropane ring in this compound adds another layer of complexity and interest. The steric bulk provided by the two methyl groups can influence both the electronic properties of the aromatic system and the conformational preferences of the molecule. This can be particularly important when designing molecules intended to interact with specific binding pockets in biological targets. Computational studies have shown that such modifications can significantly alter binding modes and improve selectivity over off-target proteins.

In terms of synthetic accessibility, 3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid can be synthesized through multi-step organic transformations involving cyclopropanation reactions and functional group interconversions. Advances in synthetic methodologies have made it possible to construct complex cyclic structures with high efficiency and yield. Techniques such as transition-metal-catalyzed cyclopropanation and palladium-mediated cross-coupling reactions have been particularly useful in assembling this type of molecule.

The pharmaceutical industry continues to explore novel scaffolds like those presented by 3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid as part of their drug discovery efforts. Its unique structural features offer a rich platform for generating derivatives with tailored biological activities. For example, analogs with varying substituents on the aromatic ring or modifications to the cyclopropane core have been investigated for their potential as antitumor agents or anti-inflammatory drugs.

One area where this compound shows promise is in the development of enzyme inhibitors. The combination of an aromatic system with electrophilic centers like the chloro group can mimic natural substrates or transition states recognized by enzymes such as kinases or proteases. Preliminary computational modeling suggests that derivatives of this compound could bind effectively to these targets, potentially leading to new therapeutic interventions.

The role of hydroxyl-containing compounds in drug design cannot be overstated. Hydroxyl groups are prevalent pharmacophores found in many FDA-approved drugs due to their ability to form hydrogen bonds with biological targets. In 3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, the hydroxyl group is strategically positioned on an aromatic ring adjacent to a chloro substituent, which could enhance its interaction with polar residues in protein active sites.

Future research directions may include exploring the synthesis of more complex derivatives through combinatorial chemistry or library synthesis techniques. By systematically varying substituents on both the aromatic ring and cyclopropane moiety, researchers can generate large collections of compounds for screening against various biological assays. This approach has been successfully employed in other areas of drug discovery where structural diversity is key.

The potential applications of 3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid extend beyond traditional small-molecule drug development. Its unique structure makes it an attractive candidate for use as an intermediate in polymer chemistry or materials science applications where rigid cyclic motifs contribute to material properties such as thermal stability or mechanical strength.

In conclusion,3-(4-chloro-2-hydroxyphenyl)-2, 22-dimethylcyclopropane - 1 - carboxylic acid (CAS No . 2228846 - 86 - 22 ) represents an interesting compound with significant potential i n pharmaceutical research . Its structural features , including t he cyc lo propane r ing , chlor o group , a nd hydrox yl functi onal gr oups , make i t a promi ssi ng scaffold f or desig ni ng n ew dr ugs wi t h enhanced bi oactivi ty a nd selecti vity . F urt her st udies ar e war r ant ed t o expl ore i ts synt hesi c po ssibi liti es a nd bi o l ogi cal functi ons . p >